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Compound of Interest

Compound Name: Nickel(II) bromide hexahydrate

Cat. No.: B16168163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Nickel(II) bromide
hexahydrate, a versatile inorganic compound with significant applications in catalysis,

materials science, and organic synthesis. This document details its chemical and physical

properties, provides experimental protocols for its key applications, and visualizes complex

processes to support advanced research and development.

Core Chemical Data
Nickel(II) bromide hexahydrate is a hydrated salt of nickel and hydrobromic acid. It is a

crystalline solid, typically appearing as green, deliquescent crystals.
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Identifier Value Citation

CAS Number 18721-96-5 [1]

Molecular Formula Br₂H₁₂NiO₆ (or NiBr₂·6H₂O) [1]

Molecular Weight 326.59 g/mol

Physicochemical Properties
A summary of the key physical and chemical properties of Nickel(II) bromide and its hydrated

forms is presented below.

Property Value Citation

Appearance Green crystalline solid

Solubility
Soluble in water, alcohol, and

ether

Melting Point
963 °C (1765 °F; 1236 K)

(anhydrous, sublimes)

Density 5.10 g/cm³ (anhydrous)

Hazards

Irritant, corrosive, suspected

carcinogen, may cause genetic

defects and damage to the

unborn child. Causes damage

to organs through prolonged or

repeated exposure.

[2]

Applications in Research and Development
Nickel(II) bromide hexahydrate is a valuable reagent and precursor in several areas of

chemical research:

Catalysis: It serves as a catalyst in a variety of organic reactions, most notably in cross-

coupling reactions to form carbon-carbon and carbon-heteroatom bonds.[3]
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Organic Synthesis: It is employed in reactions such as the Biginelli reaction for the synthesis

of dihydropyrimidinones, which are of interest in medicinal chemistry.[4]

Materials Science: It is a precursor for the synthesis of nickel-based materials, including

nickel nanoparticles and magnetic materials.[5]

Electroplating: It is used in electroplating baths to provide nickel coatings on various

substrates, enhancing corrosion resistance and surface properties.[6]

Experimental Protocols
The following sections provide detailed methodologies for key experiments utilizing Nickel(II)

bromide.

Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling
This protocol describes a typical procedure for the cross-coupling of an aryl halide with an

arylboronic acid using a nickel catalyst prepared in situ from a Nickel(II) bromide precursor.

Materials:

Nickel(II) bromide hexahydrate (NiBr₂·6H₂O)

Triphenylphosphine (PPh₃)

Aryl halide (e.g., bromobenzene)

Arylboronic acid (e.g., phenylboronic acid)

Base (e.g., potassium phosphate, K₃PO₄)

Solvent (e.g., anhydrous toluene)

Inert gas (Nitrogen or Argon)

Procedure:

Catalyst Preparation (in situ): In a flame-dried Schlenk flask under an inert atmosphere, add

Nickel(II) bromide hexahydrate and triphenylphosphine. The molar ratio of Ni:PPh₃ is
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typically 1:2.

Reaction Setup: To the flask containing the catalyst, add the aryl halide (1.0 mmol),

arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

Solvent Addition: Add anhydrous, degassed toluene (5-10 mL) via syringe.

Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110

°C) and stir for the required time (2-24 hours).

Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and

extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic

layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purification: The crude product is purified by column chromatography on silica gel.

Start In situ Catalyst Preparation
(NiBr2·6H2O + PPh3)

Reaction Setup
(Aryl Halide, Arylboronic Acid, Base) Add Anhydrous Solvent Heat and Stir

(80-110 °C, 2-24h)
Monitor Reaction

(TLC/GC-MS)
Aqueous Work-up

and Extraction
Reaction Complete Column Chromatography Pure Product

Click to download full resolution via product page

Workflow for Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling.

Synthesis of Nickel Nanoparticles
This protocol outlines the chemical reduction method for synthesizing nickel nanoparticles

using Nickel(II) bromide hexahydrate as a precursor.

Materials:

Nickel(II) bromide hexahydrate (NiBr₂·6H₂O)

Reducing agent (e.g., hydrazine hydrate, sodium borohydride)
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Solvent (e.g., ethylene glycol)

Capping agent (e.g., polyvinylpyrrolidone - PVP) (optional)

Base (e.g., sodium hydroxide - NaOH)

Procedure:

Precursor Solution: Dissolve Nickel(II) bromide hexahydrate in ethylene glycol in a round-

bottom flask. If a capping agent is used, add it to this solution and stir until fully dissolved.

Addition of Base: Slowly add a solution of sodium hydroxide to the precursor solution while

stirring vigorously.

Reduction: Heat the mixture to a specific temperature (e.g., 60-80 °C). Add the reducing

agent (e.g., hydrazine hydrate) dropwise to the heated solution. A color change to black

indicates the formation of nickel nanoparticles.

Reaction Completion: Continue stirring at the elevated temperature for a set period (e.g., 1-3

hours) to ensure complete reduction.

Isolation: Cool the reaction mixture to room temperature. The nickel nanoparticles can be

isolated by centrifugation or magnetic separation.

Washing: Wash the isolated nanoparticles several times with deionized water and ethanol to

remove any unreacted precursors and byproducts.

Drying: Dry the purified nickel nanoparticles in a vacuum oven at a low temperature.
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Experimental Workflow for the Synthesis of Nickel Nanoparticles.
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Biginelli Reaction for Dihydropyrimidinone Synthesis
Nickel(II) bromide can act as a Lewis acid catalyst in the Biginelli reaction, a one-pot synthesis

of dihydropyrimidinones from an aldehyde, a β-ketoester, and urea or thiourea.

Materials:

Nickel(II) bromide hexahydrate (catalyst)

Aldehyde (e.g., benzaldehyde)

β-ketoester (e.g., ethyl acetoacetate)

Urea or Thiourea

Solvent (e.g., ethanol or solvent-free)

Procedure:

Mixing Reactants: In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1

mmol), urea or thiourea (1.5 mmol), and a catalytic amount of Nickel(II) bromide
hexahydrate (e.g., 10 mol%).

Reaction Conditions: The mixture is typically heated under reflux in a solvent like ethanol, or

heated neat (solvent-free) at a specific temperature (e.g., 100 °C).

Reaction Time: The reaction is allowed to proceed for several hours until completion, which

can be monitored by TLC.

Work-up: After cooling to room temperature, the reaction mixture is poured into crushed ice

or cold water.

Isolation and Purification: The precipitated solid product is collected by filtration, washed with

cold water, and then recrystallized from a suitable solvent (e.g., ethanol) to afford the pure

dihydropyrimidinone.
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Simplified Logical Pathway of the Biginelli Reaction.

Nickel Electroplating
This section provides a general overview of the components and workflow for electroplating

using a Watts-type bath, which can contain Nickel(II) bromide.

Bath Composition (Typical Watts Bath):

Nickel Sulfate (NiSO₄·6H₂O)

Nickel Chloride or Nickel Bromide (for anode corrosion)

Boric Acid (H₃BO₃) (as a buffering agent)

Wetting agents and brighteners (optional)

Deionized water

Procedure:

Bath Preparation: Dissolve the nickel salts and boric acid in deionized water in the plating

tank. Add any desired additives.
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Substrate Preparation: The substrate to be plated (cathode) must be thoroughly cleaned and

degreased to ensure good adhesion of the nickel coating.

Electroplating Setup:

Place the cleaned substrate as the cathode in the plating bath.

Use a nickel anode.

Connect the anode and cathode to a DC power supply.

Plating Process:

Heat the bath to the desired operating temperature (typically 40-65 °C).

Apply a specific current density.

Agitate the solution to ensure a uniform coating and prevent pitting.

Post-treatment: After the desired plating thickness is achieved, remove the substrate from

the bath, rinse it thoroughly with deionized water, and dry it.
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General Workflow for a Nickel Electroplating Process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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